Cas no 226711-13-3 (Benzenemethanol,2-amino-4,6-dinitro-)

Benzenemethanol,2-amino-4,6-dinitro- structure
226711-13-3 structure
Product Name:Benzenemethanol,2-amino-4,6-dinitro-
CAS No:226711-13-3
MF:C7H7N3O5
MW:213.147581338882
CID:244863
PubChem ID:2762515
Update Time:2025-04-19

Benzenemethanol,2-amino-4,6-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,2-amino-4,6-dinitro-
    • (2-amino-4,6-dinitrophenyl)methanol
    • 2-AMINO-4,6-DINITROBENZENEMETHANOL
    • Benzenemethanol,2-amino-4,6-dinitro
    • Benzyl alcohol,2-amino-4,6-dinitro
    • DTXSID30945339
    • CCRIS 9299
    • 226711-13-3
    • Benzyl alcohol, 2-amino-4,6-dinitro-
    • TJH480S298
    • BENZENEMETHANOL, 2-AMINO-4,6-DINITRO-
    • Q27893622
    • FT-0611097
    • 2-Amino-4,6-dinitrobenzyl alcohol
    • UNII-TJH480S298
    • Inchi: 1S/C7H7N3O5/c8-6-1-4(9(12)13)2-7(10(14)15)5(6)3-11/h1-2,11H,3,8H2
    • InChI Key: LGSMQOJOUHHVIW-UHFFFAOYSA-N
    • SMILES: OCC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 213.03900
  • Monoisotopic Mass: 213.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • Density: 1.649
  • Boiling Point: 488 ºC
  • Flash Point: 249 ºC
  • Refractive Index: 1.701
  • PSA: 137.89000
  • LogP: 2.20510
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